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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B131530 Get Quote

Application Notes and Protocols: N-
Oxalylglycine (NOG)
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of N-Oxalylglycine
(NOG), protocols for its preparation in Phosphate-Buffered Saline (PBS) for biological

experiments, and an overview of its mechanism of action.

Introduction
N-Oxalylglycine (NOG) is a cell-permeable organic compound that functions as a structural

analog of α-ketoglutarate.[1][2][3] This property allows it to act as a competitive inhibitor of a

broad range of α-ketoglutarate-dependent dioxygenases.[1][2][4][5] Its primary targets include

the Jumonji C (JmjC) domain-containing histone lysine demethylases (JMJDs) and the

hypoxia-inducible factor (HIF) prolyl hydroxylase domain-containing proteins (PHDs).[6][7] Due

to its role in regulating gene expression and cellular responses to hypoxia, NOG is a valuable

tool in epigenetics, cancer research, and neuroscience.

Solubility of N-Oxalylglycine
N-Oxalylglycine is supplied as a crystalline solid.[8] Its solubility varies across different

solvents. For biological experiments, preparation of an organic solvent-free aqueous solution is
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often preferred to avoid potential physiological effects from solvents like DMSO at low

concentrations.[8]

Table 1: Solubility Data for N-Oxalylglycine

Solvent Concentration Notes

PBS (pH 7.2) ~10 mg/mL Direct dissolution.[8]

Deionized Water >10 mg/mL

H₂O 25 mg/mL
Sonication is recommended to

achieve this concentration.[9]

DMSO ~10 mg/mL [8]

Ethanol ~10 mg/mL [8]

Dimethylformamide (DMF) ~5 mg/mL [8]

Protocols for Solution Preparation
Protocol 1: Direct Preparation in PBS (Aqueous Method)
This protocol is recommended for preparing N-Oxalylglycine in PBS without the use of organic

solvents.

Materials:

N-Oxalylglycine (crystalline solid)

Phosphate-Buffered Saline (PBS), pH 7.2, sterile

Sterile conical tubes or vials

Vortex mixer and/or sonicator

Calibrated pH meter (optional, for verification)

Procedure:
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Weighing: Aseptically weigh the desired amount of N-Oxalylglycine solid.

Dissolution: Add the appropriate volume of sterile PBS (pH 7.2) to the solid to achieve the

target concentration (up to 10 mg/mL).

Mixing: Cap the tube securely and vortex vigorously. If complete dissolution is not achieved,

sonication can be applied to aid the process.[9]

pH Verification (Optional): Check the pH of the final solution to ensure it remains within the

desired physiological range (e.g., 7.2-7.4). Adjust if necessary with dilute NaOH or HCl,

though this is typically not required when using a buffered solution like PBS.

Sterilization (Optional): If required for the experiment (e.g., cell culture), filter-sterilize the

final solution through a 0.22 µm syringe filter.

Use: The solution is now ready for use in biological assays.

Stability Note: Aqueous solutions of N-Oxalylglycine are not recommended for storage for

more than one day.[8] It is best to prepare fresh solutions for each experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://www.targetmol.com/compound/n-oxalylglycine
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13944.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Aqueous NOG Solution Preparation

Workflow for Aqueous NOG Solution Preparation
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Caption: Workflow for preparing N-Oxalylglycine in PBS.

Protocol 2: Preparation from a DMSO Stock Solution
This method is useful for preparing a high-concentration stock that can be diluted into aqueous

buffers for experiments.

Materials:
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N-Oxalylglycine (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

Aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Procedure:

Stock Solution: Prepare a stock solution by dissolving N-Oxalylglycine in DMSO.[8] For

example, dissolve 10 mg of NOG in 1 mL of DMSO to create a 10 mg/mL stock. The solvent

should be purged with an inert gas.[8]

Storage of Stock: Store the DMSO stock solution at -20°C for long-term stability.

Working Solution: Before the experiment, perform a serial dilution of the DMSO stock into the

desired aqueous buffer or medium (e.g., PBS).

Final Concentration: Ensure the final concentration of DMSO in the working solution is

insignificant (typically <0.1%), as organic solvents may have physiological effects.[8]

Biological Activity and Signaling Pathways
N-Oxalylglycine inhibits enzymes by mimicking α-ketoglutarate. This leads to the modulation

of two critical signaling pathways:

Histone Demethylation: NOG inhibits JmjC domain-containing histone demethylases (e.g.,

JMJD2A, JMJD2C, JMJD2E).[3][6][7] These enzymes are responsible for removing methyl

groups from histones (specifically H3K9 and H3K36), a key process in epigenetic gene

regulation.[7] Inhibition by NOG prevents this demethylation.

HIF Signaling: NOG inhibits PHD enzymes (PHD1 and PHD2).[6][7] Under normal oxygen

conditions, PHDs hydroxylate the HIF-1α subunit, targeting it for degradation. By inhibiting

PHDs, NOG stabilizes HIF-1α, leading to the activation of hypoxia-responsive genes.
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N-Oxalylglycine (NOG) Mechanism of Action
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Caption: NOG inhibits PHD and JMJD enzymes.

Quantitative Inhibition Data
The inhibitory potency of N-Oxalylglycine is typically measured by its half-maximal inhibitory

concentration (IC₅₀) against specific enzymes.

Table 2: IC₅₀ Values for N-Oxalylglycine
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Target Enzyme IC₅₀ Value Pathway

PHD1 2.1 µM HIF Signaling[6][7]

PHD2 5.6 µM HIF Signaling[6][7]

JMJD2A 250 µM Histone Demethylation[3][7]

JMJD2C 500 µM Histone Demethylation[3][7]

JMJD2E 24 µM Histone Demethylation[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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